(2-Cyclohexylethyl)triethoxysilane

• Molecular Formula: C14H30O3Si
• Molecular Weight: 274.47 g/mol
• IUPAC Name: 2-cyclohexylethyl(triethoxy)silane
• InChI: InChI=1S/C14H30O3Si/c1-4-15-18(16-5-2,17-6-3)13-12-14-10-8-7-9-11-14/h14H,4-13H2,1-3H3
• InChI Key: ZQUCFSJTZVIWRB-UHFFFAOYSA-N
• Canonical SMILES: CCO[Si](CCC1CCCCC1)(OCC)OCC

Description

(2-Cyclohexylethyl)triethoxysilane is a useful research compound. Its molecular formula is C14H30O3Si and its molecular weight is 274.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(2-Triethoxysilylethyl)divinylcyclohexane was prepared from triethoxysilane and 1,2,4-trivinylcyclohexane using the procedure disclosed in Example 1 of U.S. Pat. No. 7,696,269 for trimethoxysilane and 1,2,4-trivinylcyclohexane. A 5 liter, three-neck round bottomed flask fitted with a heating mantle, mechanical stirrer, addition funnel, Friedrich condenser, nitrogen inlet and thermocouple/temperature controller was charged with 1800 g TVCH (11.1 moles) and 3.6 g of a solution (1 wt % Pt) of Karstedt's platinum catalyst in xylene. The contents of the flask were stirred and heated to 90° C. Triethoxysilane (1641 g, 9.99 moles), which had been placed in the addition funnel, was then added slowly over a four hour period to control the exotherm. The temperature remained between 101-109° C. during the addition. The SiH/Vinyl molar ratio in the reaction was 1:3. GC analysis of the crude reaction product gave 21 wt % unreacted TVCH, 48 wt % mono-hydrosilylated product, ((2-Triethoxysilylethyl)divinylcyclohexane), 26.3 wt % bis ((2-Triethoxysilylethyl)vinylcyclohexane and 2.7 wt % tris ((2-Triethoxysilylethyl)cyclohexane. The gravimetric ratio of mono to bis was 1.82.